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Compound of Interest

Compound Name: Thrazarine

CAS No.: 120128-14-5

Cat. No.: B1682894 Get Quote

Compound Profile & Hazard Logic
To dispose of Thrazarine safely, one must first understand its chemical behavior. Thrazarine is

an antitumor antibiotic produced by Streptomyces coerulescens.[1][2][3][4] Structurally, it is an

amino acid derivative containing a diazo group (related to azaserine).[2]

Scientific Rationale for High Caution: The presence of the diazo moiety (

) and its mechanism of action (inhibition of DNA synthesis/macrophage activation) classifies
it as a High Potency Active Pharmaceutical Ingredient (HPAPI) with cytotoxic and genotoxic
potential.

Stability Warning: While stable in aqueous solution, diazo compounds can exhibit sensitivity

to shock or heat in dry, crystalline forms. Disposal protocols must minimize friction and static

generation.[5]
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Property Data Operational Implication

CAS Number 120128-14-5
Unique identifier for waste

manifesting.[2]

Class
Antitumor Antibiotic / Diazo-

compound

Treat as RCRA Hazardous

(Cytotoxic).

Solubility
High (Water), Moderate

(MeOH)

Aqueous spills spread rapidly;

containment is priority.

Mechanism DNA Synthesis Inhibition
Zero-tolerance for skin contact

or inhalation.

Analog Azaserine

Carcinogenic data from

Azaserine informs Thrazarine

safety margins.

The Self-Validating Disposal Workflow
This protocol utilizes a "Self-Validating" approach: every step includes a confirmation

checkpoint to ensure the hazard is neutralized or contained before moving to the next stage.

Phase A: Waste Segregation (The "Black Bin" Rule)
Because Thrazarine is a cytotoxic agent, it must not enter standard biohazard (red bag) or

sewer streams. It requires high-temperature incineration.

Protocol:

Identify the State: Determine if the waste is Bulk (unused stock, highly concentrated

solutions) or Trace (gloves, empty vials with <3% residue).

Bulk Thrazarine (P-listed/U-listed equivalent protocol):

Action: Discard into a Black RCRA Hazardous Waste Container.

Validation: Verify the container is rated for incineration and labeled "Incineration Only."

Trace Contamination:
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Action: Discard PPE and "RCRA empty" vials into a Yellow Chemotherapy Waste

Container.

Validation: Visually confirm no free liquid is present in vials before binning.

Phase B: Surface Decontamination & Chemical
Inactivation
For spill cleanup or bench decontamination, simple water washing is insufficient. You must

chemically cleave the diazo bond.

Reagents Required:

10% Sodium Hypochlorite (Bleach) – Oxidative cleavage agent.

0.1M Sodium Thiosulfate – Neutralizing agent for bleach.

Step-by-Step Decontamination:

Apply Oxidizer: Cover the contaminated surface with 10% bleach-soaked pads. Allow 15

minutes of contact time.

Mechanism:[5][6][7] Hypochlorite oxidizes the nitrogen-nitrogen bond, breaking the diazo

structure and reducing cytotoxicity.

Removal: Wipe up the bleach solution with absorbent pads.

Neutralization: Spray the area with Sodium Thiosulfate to neutralize residual chlorine

(preventing equipment corrosion).

Final Wash: Rinse with sterile water and ethanol.

Validation (The Swipe Test): For high-concentration spills, perform a UV-Vis spot check on

the final rinse water (Thrazarine absorbs in the UV range) to ensure no detectable residue

remains.

Visualizing the Waste Stream
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The following decision tree illustrates the critical decision points for Thrazarine disposal. This

logic prevents the common error of mixing cytotoxic waste with general biohazard waste.

Thrazarine Waste Generated

Determine Waste Type

Bulk / Stock Solution
(>3% Residue)

High Conc.

Trace / PPE
(<3% Residue)

Empty Vials/Gloves

Black RCRA Container
(Hazardous Chemical)

Segregate

Yellow Container
(Trace Chemo)

Segregate

High-Temp Incineration
(>1000°C)

Manifest & Ship Manifest & Ship

Click to download full resolution via product page

Figure 1: Critical decision path for Thrazarine waste segregation. Note that both streams

ultimately require incineration, but regulatory manifesting differs.

Emergency Spill Response (Immediate Action)
If dry Thrazarine powder is spilled, do not sweep. Friction can theoretically trigger reactivity in

diazo compounds or generate hazardous dust.

Evacuate & Isolate: Clear the immediate area (10 ft radius).

PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95 or P100 respirator.
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Wet Method: Cover the powder gently with paper towels dampened with 10% bleach. This

prevents dust generation and initiates inactivation immediately.

Scoop & Bin: After 10 minutes, scoop the wet slurry into a wide-mouth hazardous waste jar.

Label as "Thrazarine Spill Debris - Toxic."

References & Authority
The protocols above are derived from the chemical structure of Thrazarine and standard

operating procedures for cytotoxic antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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